3-chloro-N-(4-fluorobenzyl)propanamide
Overview
Description
3-chloro-N-(4-fluorobenzyl)propanamide, also known as CFPA, is a chemical compound that has gained interest in the scientific community due to its potential applications in several fields. It has a molecular weight of 215.65 .
Molecular Structure Analysis
The molecular formula of this compound is C10H11ClFNO . The InChI code is 1S/C10H11ClFNO/c11-6-5-10(14)13-7-8-1-3-9(12)4-2-8/h1-4H,5-7H2,(H,13,14) .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . Other physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.Scientific Research Applications
Cancer Chemotherapy
- 3-Chloro-N-(4-Fluorobenzyl)Propanamide has been studied in the context of cancer chemotherapy. It acts as a reversible and irreversible inhibitor of dihydrofolate reductase, showing clinical promise for use in cancer treatment (Camerman, Smith, & Camerman, 1978).
Antitumor Activity
- Novel compounds related to this compound have been synthesized and evaluated for their in vitro antitumor activity. Some of these compounds exhibited excellent antitumor properties, showing activities almost equal to or higher than standard drugs against lung, CNS, and breast cancer cells (El-Azab, Abdel-Aziz, Ghabbour, & Al-Gendy, 2017).
Anticonvulsant Properties
- Research has been conducted on derivatives of this compound for their potential as anticonvulsant agents. These studies have identified structurally novel classes of potent and safe anticonvulsants (Pevarello et al., 1998).
Spectroscopic Analysis
- The vibronic emission spectrum of the 3-Chloro-4-Fluorobenzyl radical, related to this compound, has been observed to study its formation and reaction paths. This spectroscopic analysis is important for understanding the chemical properties of the compound (Lee, 2021).
Radiochemical Synthesis
- Compounds similar to this compound have been labeled with 18F for clinical PET studies, highlighting its potential use in medical imaging and diagnostics (Iwata et al., 2000).
Enzyme Inhibition for Alzheimer's and Diabetes
- Chloro-/fluorobenzyl-substituted compounds, which are structurally related to this compound, have been found to be effective inhibitors of enzymes like α-glycosidase and acetylcholinesterase. This is significant for developing new drugs for Alzheimer's disease and diabetes (Bal et al., 2021).
Properties
IUPAC Name |
3-chloro-N-[(4-fluorophenyl)methyl]propanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClFNO/c11-6-5-10(14)13-7-8-1-3-9(12)4-2-8/h1-4H,5-7H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDFDRWIRFBXCTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)CCCl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30413427 | |
Record name | 3-chloro-N-(4-fluorobenzyl)propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30413427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
544440-95-1 | |
Record name | 3-chloro-N-(4-fluorobenzyl)propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30413427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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